Cas no 54584-38-2 (1,4-Dioxaspiro[4.5]dec-7-ene-8-carboxylic acid, methyl ester)

• Product Name: 1,4-Dioxaspiro[4.5]dec-7-ene-8-carboxylic acid, methyl ester
• CAS No: 54584-38-2
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 1593314
• PubChem ID: 12563052
• Update Time: 2025-04-21

1,4-Dioxaspiro[4.5]dec-7-ene-8-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]dec-7-ene-8-carboxylic acid, methyl ester
• methyl 1,4-dioxaspiro[4.5]dec-7-ene-8-carboxylate
• DB-430605
• 1,4-dioxaspiro[4.5]dec-7-ene-8-carboxylic acid methyl ester
• DTXSID80502658
• 54584-38-2
• VADAERQWWJFBHY-UHFFFAOYSA-N
• Methyl 1,4-dioxaspiro[4,5]dec-7-ene-8-carboxylate
• SCHEMBL8401863

• Inchi： 1S/C10H14O4/c1-12-9(11)8-2-4-10(5-3-8)13-6-7-14-10/h2H,3-7H2,1H3
• InChI Key： VADAERQWWJFBHY-UHFFFAOYSA-N
• SMILES： O1CCOC21CC=C(C(=O)OC)CC2

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76